![molecular formula C18H22N4O2S B2431206 1-(4-(2-(3-Methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)-3-phenylurea CAS No. 921486-16-0](/img/structure/B2431206.png)
1-(4-(2-(3-Methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)-3-phenylurea
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Description
1-(4-(2-(3-Methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)-3-phenylurea is a useful research compound. Its molecular formula is C18H22N4O2S and its molecular weight is 358.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Antimicrobial Agents : Thiazolidine and imidazolidine derivatives, including structures similar to 1-(4-(2-(3-Methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)-3-phenylurea, have been synthesized and evaluated for their antimicrobial effect. Selected products from these syntheses showed varying antimicrobial effects, highlighting their potential in developing new antimicrobial agents (Elaasar & Saied, 2008).
Orexin Receptor Mechanisms : Compounds with similar structural features have been investigated for their role in modulating feeding, arousal, stress, and drug abuse through orexin receptor mechanisms. This research specifically evaluated the effects of selective orexin receptor antagonists in a model of binge eating in rats, offering insights into the potential therapeutic applications of such compounds in treating eating disorders with a compulsive component (Piccoli et al., 2012).
Antibacterial Activity : Arylpiperazinyl oxazolidinones, with structural similarity to the mentioned compound, have been synthesized and evaluated as antibacterial agents against resistant Gram-positive strains. While in vitro activities showed promise, in vivo activity was less pronounced, indicating the need for further optimization (Jang et al., 2004).
Inhibitor Calculation and Synthesis : New thiazole derivatives have been synthesized and their molecular properties characterized. Theoretical calculations were employed to predict corrosion inhibiting activities, demonstrating the utility of quantum chemical calculations in designing compounds with specific inhibitory functions (Koparir, 2022).
Anticancer and Antihypertensive Agents : Research into substituted 1,3,4-oxadiazolyl tetrahydropyridines, which share structural motifs with the compound , has highlighted their potential as anticancer and antihypertensive agents. This underscores the diverse therapeutic avenues available for compounds with these core structures (Redda & Gangapuram, 2007).
Properties
IUPAC Name |
1-[4-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]-3-phenylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2S/c1-13-6-5-9-22(11-13)16(23)10-15-12-25-18(20-15)21-17(24)19-14-7-3-2-4-8-14/h2-4,7-8,12-13H,5-6,9-11H2,1H3,(H2,19,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLRLITUJMWPYEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)CC2=CSC(=N2)NC(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.